5-Cyclopropoxy-4-methoxy-2-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-methoxy-2-nitropyridine
• InChI: InChI=1S/C9H10N2O4/c1-14-7-4-9(11(12)13)10-5-8(7)15-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: NEXALLHLYOKOBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1OC2CC2)[N+](=O)[O-]

Description

5-Cyclopropoxy-4-methoxy-2-nitropyridine (molecular formula C₉H₁₀N₂O₄) is a nitropyridine derivative featuring a pyridine core substituted with cyclopropoxy (at position 5), methoxy (position 4), and nitro (position 2) groups. This arrangement of functional groups confers unique electronic and steric properties, making it valuable in organic synthesis, agrochemical development, and biochemical studies . Its molecular weight is 210.19 g/mol, and its reactivity is influenced by the electron-withdrawing nitro group and the steric bulk of the cyclopropoxy moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-methoxy-2-nitropyridine can be achieved through several synthetic routesThe nitration reaction typically employs nitric acid and sulfuric acid as reagents, and the reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position .

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-4-methoxy-2-nitropyridine may involve continuous flow synthesis techniques to ensure scalability and safety. Continuous flow methodology minimizes the accumulation of potentially hazardous intermediates and allows for better control over reaction conditions .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-methoxy-2-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen gas and a palladium catalyst are commonly used for the reduction of the nitro group.

Substitution: Nucleophilic reagents such as amines or thiols can be used to replace the methoxy or cyclopropoxy groups under basic conditions.

Major Products Formed

Reduction: The reduction of the nitro group yields 5-cyclopropoxy-4-methoxy-2-aminopyridine.

Substitution: Substitution reactions can yield a variety of derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-4-methoxy-2-nitropyridine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: Used in the synthesis of agrochemicals and other specialty chemicals

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-methoxy-2-nitropyridine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological macromolecules. The compound may also act as an inhibitor of certain enzymes or receptors, modulating their activity through competitive or non-competitive binding .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 5-cyclopropoxy-4-methoxy-2-nitropyridine becomes evident when compared to analogous nitropyridine derivatives. Below is a detailed analysis:

Table 1: Key Comparisons with Similar Nitropyridine Derivatives

Compound Name	Molecular Formula	Substituents (Positions)	Key Properties/Applications	References
5-Cyclopropoxy-4-methoxy-2-nitropyridine	C₉H₁₀N₂O₄	5-Cyclopropoxy, 4-methoxy, 2-nitro	High binding affinity to proteins; agrochemical precursor
2-Methoxy-5-nitropyridine	C₆H₆N₂O₃	2-Methoxy, 5-nitro	Simpler structure; limited steric hindrance
5-Cyclopropoxy-2-iodo-4-nitropyridine	C₈H₈IN₂O₃	5-Cyclopropoxy, 4-nitro, 2-iodo	Enhanced halogen reactivity; used in cross-coupling reactions
3-Cyclopropoxy-2-ethyl-5-nitropyridine	C₁₀H₁₂N₂O₃	3-Cyclopropoxy, 2-ethyl, 5-nitro	Higher lipophilicity; potential CNS activity
N-(2-methoxy-5-nitrophenyl)-2-methylsulfanylpyridine-3-carboxamide	C₁₄H₁₃N₃O₄S	Methylsulfanyl, carboxamide	Improved target specificity in enzyme inhibition

Substituent Position and Reactivity

• Positional Isomerism : The placement of substituents significantly alters reactivity. For example, 5-cyclopropoxy-4-methoxy-2-nitropyridine differs from 5-cyclopropoxy-2-methoxy-4-nitropyridine () in the positions of methoxy and nitro groups. This difference affects electron distribution, with the nitro group at position 2 (meta to cyclopropoxy) increasing electrophilicity compared to para positioning .
• Halogen vs. Alkoxy Groups : Replacing the methoxy group with iodine (as in 5-cyclopropoxy-4-iodo-2-nitropyridine ) introduces halogen-specific reactivity, such as participation in Suzuki-Miyaura cross-coupling reactions .

Functional Group Impact

• Cyclopropoxy Group : The cyclopropoxy moiety introduces steric constraints and ring strain, which can enhance binding to hydrophobic pockets in proteins. This is absent in simpler derivatives like 2-methoxy-5-nitropyridine .
• Methylsulfanyl vs. Methoxy : In N-(2-methoxy-5-nitrophenyl)-2-methylsulfanylpyridine-3-carboxamide , the methylsulfanyl group increases lipophilicity and sulfur-mediated interactions (e.g., hydrogen bonding), unlike methoxy’s purely electron-donating effects .